Cas no 112-09-4 (12-Heneicosene-2,4-dione,(Z)- (8CI,9CI))

12-Heneicosene-2,4-dione,(Z)- (8CI,9CI) structure
112-09-4 structure
Product name:12-Heneicosene-2,4-dione,(Z)- (8CI,9CI)
CAS No:112-09-4
MF:C21H38O2
MW:322.525227069855
CID:195607
PubChem ID:5357498

12-Heneicosene-2,4-dione,(Z)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 12-Heneicosene-2,4-dione,(Z)- (8CI,9CI)
    • (Z)-12-Henicosene-2,4-dione
    • (Z)-henicos-12-ene-2,4-dione
    • (12Z)-Henicos-12-ene-2,4-dione
    • 12-heneicosene-2,4-dione, (12Z)-
    • 12-Heneicosene-2,4-dione, (Z)-
    • 112-09-4
    • 12-Heneicosene-2, (Z)-
    • NSC 78719
    • cis-12-HENEICOSENE-2,4-DIONE
    • NSC78719
    • NSC-78719
    • 4KBN6RRC6S
    • DTXSID601019010
    • USAF DO-9
    • SCHEMBL4099202
    • Oleoyl acetone
    • WLN: 9U8V1V1
    • Inchi: InChI=1S/C21H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20(2)22/h10-11H,3-9,12-19H2,1-2H3/b11-10-
    • InChI Key: NOFWUNDRGNPPMV-KHPPLWFESA-N
    • SMILES: CCCCCCCC/C=C\CCCCCCCC(CC(=O)C)=O

Computed Properties

  • Exact Mass: 322.28734
  • Monoisotopic Mass: 322.28718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 8
  • Surface Charge: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 0.888
  • Boiling Point: 441.1°Cat760mmHg
  • Flash Point: 164.5°C
  • Refractive Index: 1.46
  • PSA: 34.14
  • LogP: 6.57210

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